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Compound of Interest

Compound Name: 2,4-Dimethylphenylboronic acid

Cat. No.: B1307606

An In-depth Technical Guide to 2,4-Dimethylphenylboronic Acid

Introduction

2,4-Dimethylphenylboronic acid, also known as m-xylene-4-boronic acid, is a versatile
organoboron compound with significant applications in organic synthesis and medicinal
chemistry.[1] Its utility is most prominently demonstrated in Suzuki-Miyaura cross-coupling
reactions, a powerful method for forming carbon-carbon bonds.[1] The presence of the
dimethylphenyl group influences its reactivity and stability, making it a valuable reagent for the
synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and
advanced materials.[1] This technical guide provides a comprehensive overview of the physical
and chemical properties of 2,4-Dimethylphenylboronic acid, along with detailed experimental
protocols for its synthesis and key applications.

Core Physical and Chemical Properties

The fundamental properties of 2,4-Dimethylphenylboronic acid are summarized in the table
below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference(s)
2,4-dimethylphenyl)boronic
IUPAC Name ( _ yipheny)
acid
2,4-Dimethylbenzeneboronic
Synonyms ) ] ] [1][2]
acid, m-Xylene-4-boronic acid
CAS Number 55499-44-0 [1]I3]
Molecular Formula CsH11BO2 [1114]
Molecular Weight 149.98 g/mol [1][4]
White to light yellow crystalline
Appearance [11[3]
powder
Melting Point 192-195 °C or 204-208 °C [1][3]
Boiling Point 292.4450.0 °C (Predicted) [3]
Density 1.07+0.1 g/cm? (Predicted) [3]
pKa 8.92+0.58 (Predicted) [3]
Slightly soluble in water.
- Soluble in polar organic
Solubility [2][3]

solvents like methanol and

ethanol.

Storage Conditions

Store at room temperature in a

dry, dark place.

[11(31[4]

Experimental Protocols
Synthesis of 2,4-Dimethylphenylboronic Acid via
Grignard Reaction

A common method for the synthesis of 2,4-Dimethylphenylboronic acid involves the reaction
of a Grignard reagent, formed from 2,4-dimethylbromobenzene, with a borate ester, followed by
acidic hydrolysis.
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Materials:

Magnesium turnings (0.140 mol, 3.42 g)

2,4-Dimethylbromobenzene (0.108 mol, 20.0 g)

Triisopropyl borate or Trimethyl borate (0.140 mol, 14.6 g of trimethyl borate)
Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCI)

Brine (saturated NaCl solution)

Procedure:

To a reaction vessel equipped with a dropping funnel and under a nitrogen atmosphere, add
magnesium turnings and a small amount of anhydrous THF.

Dissolve 2,4-dimethylbromobenzene in anhydrous THF and add it dropwise to the
magnesium suspension to initiate the formation of the Grignard reagent. The reaction is
exothermic and may require cooling to maintain a gentle reflux.

After the addition is complete, stir the reaction mixture for 2 hours to ensure the complete
formation of the Grignard reagent.

Cool the reaction mixture and slowly add the borate ester dropwise, maintaining the
temperature.

After the addition of the borate ester, continue stirring the mixture for an additional 2 hours.
Quench the reaction by carefully adding hydrochloric acid and stir for 1 hour.

Separate the organic layer, wash it with brine, and then dry it over an anhydrous drying
agent (e.g., MgSOa).

Remove the solvent by rotary evaporation to yield 2,4-dimethylphenylboronic acid.[3]
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Synthesis of 2,4-Dimethylphenylboronic Acid

2,4-Dimethylbromobenzene
+ Mg in THF

Exothermic Reaction

Grignard Reagent Formation
(Stir for 2h)

l

Add Trimethyl Borate
(Stir for 2h)

'

Acidic Hydrolysis
(HCI, stir for 1h)

l

Workup
(Organic extraction, wash, dry)

2,4-Dimethylphenylboronic Acid
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Suzuki-Miyaura Catalytic Cycle

R2-B(OH)2

R1-Pd(Il)L2-X
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(+ Base, R2-B(OH)2)

R1-Pd(Il)L2-R2

Reductive
Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. CAS 55499-44-0: B-(2,4-Dimethylphenyl)boronic acid [cymitquimica.com]
e 3.2,4-DIMETHYLPHENYLBORONIC ACID | 55499-44-0 [m.chemicalbook.com]

e 4.55499-44-0 - 2,4-Dimethylphenylboronic Acid - 321-77011 - 327-77013[Detall
Information] | [Synthesis & Materials]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical
Corporation [labchem-wako.fujifilm.com]

 To cite this document: BenchChem. [physical and chemical properties of 2,4-
Dimethylphenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1307606#physical-and-chemical-properties-of-2-4-
dimethylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemimpex.com/products/40190
https://cymitquimica.com/cas/55499-44-0/
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB5405066.htm
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7701.html
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7701.html
https://labchem-wako.fujifilm.com/asia/product/detail/W01W0232-7701.html
https://www.benchchem.com/product/b1307606#physical-and-chemical-properties-of-2-4-dimethylphenylboronic-acid
https://www.benchchem.com/product/b1307606#physical-and-chemical-properties-of-2-4-dimethylphenylboronic-acid
https://www.benchchem.com/product/b1307606#physical-and-chemical-properties-of-2-4-dimethylphenylboronic-acid
https://www.benchchem.com/product/b1307606#physical-and-chemical-properties-of-2-4-dimethylphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1307606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

